4-(benzyloxy)-N-ethylbenzamide

• IUPAC Name: N-ethyl-4-phenylmethoxybenzamide
• InChI: InChI=1S/C16H17NO2/c1-2-17-16(18)14-8-10-15(11-9-14)19-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,17,18)
• InChI Key: DTWDBLYXUSPJBU-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)OCC2=CC=CC=C2
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

4-(Benzyloxy)-N-ethylbenzamide is a benzamide derivative characterized by a benzyloxy group at the para position of the benzene ring and an ethylamide substituent. Its molecular formula is C₁₆H₁₇NO₂ (molecular weight: 255.31 g/mol). The compound is synthesized via cyclocondensation reactions involving Schiff bases and chloroacetyl chloride, typically catalyzed by triethylamine in solvents like DMF. Both conventional refluxing (6–8 hours, 60–70% yield) and ultrasound-assisted green chemistry methods (2–2.2 hours, 79–88% yield) have been employed for its synthesis, with the latter offering superior efficiency and environmental benefits .

Key analytical data include:

• IR Spectroscopy: Stretching vibrations for amide C=O (~1650 cm⁻¹) and benzyloxy C-O (~1250 cm⁻¹) .
• NMR: ¹H-NMR signals at δ 1.2–1.4 ppm (CH₃ of ethyl group), δ 4.5–5.0 ppm (benzyloxy CH₂), and δ 7.2–8.1 ppm (aromatic protons) .
• Mass Spectrometry: Molecular ion peak at m/z 255.2 .

Comparison with Similar Compounds

Comparison with Similar Compounds

Functional Group Impact on Properties

• Benzyloxy vs. Alkoxy Groups : Derivatives with benzyloxy substituents (e.g., 4-(benzyloxy)-N-butylbenzamide) exhibit enhanced thermal stability and mesomorphic behavior in liquid-crystalline materials compared to alkoxy analogs (e.g., ethoxy or methoxy) due to π-π stacking interactions .
• Amide Substitution : N-ethyl groups (as in 4-(benzyloxy)-N-ethylbenzamide) improve solubility in polar aprotic solvents compared to bulkier N-butyl or N-phenyl derivatives .
• Electron-Withdrawing Groups : The presence of trifluoromethyl or acetamido groups (e.g., 4-Acetamido-3-(benzyloxy)-N-ethylbenzamide) increases electrophilicity, enhancing binding affinity to biological targets like bromodomains .

Reaction Kinetics and Green Chemistry

Ultrasound-assisted synthesis reduces reaction times by 60–75% and improves yields by 10–15% compared to conventional refluxing for benzamide derivatives. For example:

• 4-(Benzyloxy)-N-ethylbenzamide : Ultrasound (2 hours, 88% yield) vs. reflux (8 hours, 70% yield) .
• N-(2-{(2E)-2-[4-(Benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-4-methoxybenzamide: Ultrasound reduces time from 7 hours (reflux) to 2.5 hours, with yields increasing from 68% to 85% .